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Compound of Interest

Compound Name: 1-Chloro-2,4-dimethylbenzene

Cat. No.: B104129 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Chloro-2,4-
dimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1-Chloro-2,4-dimethylbenzene. The information is presented to support

research, development, and safety assessments involving this compound. All quantitative data

are summarized in structured tables for ease of reference, and detailed experimental protocols

for key property determination are provided.

Chemical Identity
IUPAC Name 1-chloro-2,4-dimethylbenzene

Synonyms 4-Chloro-m-xylene, 2,4-Dimethylchlorobenzene

CAS Number 95-66-9[1]

Molecular Formula C₈H₉Cl[1][2][3]

Molecular Weight 140.61 g/mol [2]

Chemical Structure
(A diagram of the chemical structure would be

placed here in a full whitepaper)
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Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-Chloro-2,4-
dimethylbenzene.

Property Value Temperature (°C) Pressure

Appearance
Colorless to pale

yellow liquid[4]
Ambient Atmospheric

Odor Aromatic[4] Ambient Atmospheric

Density 1.05 g/cm³[4] 20 Atmospheric

Boiling Point 195 - 197 °C[4] Atmospheric

Melting Point -25 °C[4] Atmospheric

Flash Point 72 °C[4] Closed Cup

Vapor Pressure 0.17 mmHg[4] 25

Refractive Index 1.537[4] 20

Solubility in Water Insoluble[4]

Solubility in Organic

Solvents

Soluble in most

organic solvents[4]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined

below. These protocols are based on standardized methods to ensure accuracy and

reproducibility.

Determination of Density
The density of 1-Chloro-2,4-dimethylbenzene can be determined using a digital density meter

according to the principles outlined in ASTM D4052: Standard Test Method for Density, Relative

Density, and API Gravity of Liquids by Digital Density Meter.[5]

Methodology:
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Apparatus: A digital density meter capable of maintaining a constant temperature.

Calibration: The instrument is calibrated using two reference standards of known density,

such as dry air and distilled water, at the test temperature (20°C).

Sample Preparation: The 1-Chloro-2,4-dimethylbenzene sample is equilibrated to the test

temperature.

Measurement: A small volume of the sample is introduced into the oscillating U-tube of the

density meter. The instrument measures the change in the oscillation period caused by the

sample and calculates the density.

Reporting: The density is reported in g/cm³ to the required precision at the specified

temperature.[5]

Determination of Boiling Point
The boiling point of 1-Chloro-2,4-dimethylbenzene can be determined by simulated distillation

using gas chromatography, following the principles of ASTM D2887: Standard Test Method for

Boiling Range Distribution of Petroleum Fractions by Gas Chromatography.[6]

Methodology:

Apparatus: A gas chromatograph equipped with a non-polar capillary column and a flame

ionization detector (FID).

Calibration: A calibration mixture of n-alkanes with known boiling points is injected into the

gas chromatograph to establish a correlation between retention time and boiling point.

Sample Injection: A small, precise volume of the 1-Chloro-2,4-dimethylbenzene sample is

injected into the heated inlet of the gas chromatograph.

Chromatographic Separation: The sample is vaporized and carried through the column by an

inert carrier gas (e.g., helium). The column separates the components based on their boiling

points.

Data Analysis: The retention time of the 1-Chloro-2,4-dimethylbenzene peak is recorded.

The boiling point is determined by comparing this retention time to the calibration curve.[6]
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Determination of Flash Point
The flash point of 1-Chloro-2,4-dimethylbenzene is determined using a closed-cup method,

which is suitable for liquids that are not highly volatile.

Methodology:

Apparatus: A Pensky-Martens closed-cup flash point tester is a commonly used instrument.

Sample Preparation: A specified volume of the 1-Chloro-2,4-dimethylbenzene sample is

placed in the test cup.

Heating: The sample is heated at a slow, constant rate while being stirred.

Ignition Test: At regular temperature intervals, an ignition source (a small flame) is introduced

into the vapor space above the liquid surface.

Flash Point Determination: The flash point is the lowest temperature at which the vapors of

the liquid ignite to produce a brief flash.

Determination of Refractive Index
The refractive index of 1-Chloro-2,4-dimethylbenzene can be measured using a

refractometer, following the principles of ASTM D1747: Standard Test Method for Refractive

Index of Viscous Materials.[7][8][9]

Methodology:

Apparatus: An Abbe refractometer or a digital refractometer.

Calibration: The instrument is calibrated using a standard of known refractive index at the

test temperature (20°C).

Sample Application: A few drops of the 1-Chloro-2,4-dimethylbenzene sample are placed

on the prism of the refractometer.

Measurement: The instrument measures the angle at which light is refracted as it passes

from the prism into the sample. This is used to calculate the refractive index.
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Temperature Control: The temperature of the prism and the sample must be precisely

controlled, as the refractive index is temperature-dependent.[7][10]

Workflow for Physicochemical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physicochemical properties of 1-Chloro-2,4-dimethylbenzene.

Sample Preparation

Property Determination

Data Analysis & Reporting

1-Chloro-2,4-dimethylbenzene Sample

Density (ASTM D4052) Boiling Point (ASTM D2887) Flash Point (Closed-Cup) Refractive Index (ASTM D1747)

Data Analysis

Final Report
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Caption: Workflow for determining the physicochemical properties of 1-Chloro-2,4-
dimethylbenzene.

Safety Information
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1-Chloro-2,4-dimethylbenzene is irritating to the eyes, respiratory system, and skin.[1]

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this chemical. All work should be conducted in a well-ventilated

area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104129?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

